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‘ Compound of Interest

Compound Name: 5-Bromochroman
CAS No.: 319478-14-3
Cat. No.: B1343818

Get Quote

For researchers and drug development professionals, the exploration of novel chemical space is both a challenge and an opportunity. 5-Bromochror

\

(CAS No. 319478-14-3) represents a key heterocyclic building block with significant potential, yet it exists in a domain where comprehensive, publicly
available experimental data is scarce. This guide is structured to address this reality. Instead of presenting a simple data sheet, we will embark on a c
exploration of 5-Bromochroman's chemical properties. By combining foundational chemical principles with comparative data from structurally analoc
compounds, this document aims to provide a robust, predictive, and practical framework for scientists looking to incorporate this molecule into their re
We will clearly delineate between established data and scientifically grounded predictions to ensure the utmost integrity and utility.

Molecular Profile and Physicochemical Properties

5-Bromochroman is a substituted chroman, featuring a bromine atom on the aromatic ring at the 5-position. This structure marries the reactivity of a
bromide with the stereochemical potential of the chroman scaffold.

Core Structural and Physical Data

The fundamental properties of 5-Bromochroman have been established and are summarized below. These values serve as the foundation for its ha
purification, and reaction setup.

Property Value Source(s)
CAS Number 319478-14-3 [1]
Molecular Formula CoHoBro [1]
Molecular Weight 213.07 g/mol [1]
Boiling Point 274.6°C at 760 mmHg [1]
Purity >95% (Typical Commercial) [1]

. Store at room temperature under an inert atmosphere
Storage Conditions . [1]
(e.g., Argon, Nitrogen)

Predicted Spectroscopic Signature

While specific, experimentally verified spectra for 5-Bromochroman are not widely published, we can predict its spectral characteristics with a high d
confidence based on the analysis of its functional groups and data from similar brominated aromatic compounds. These predictions are invaluable foi
identification and characterization of this molecule in a laboratory setting.[2]

'H and **C NMR Spectroscopy

The nuclear magnetic resonance (NMR) spectra are dictated by the molecule's unique electronic environment. The electron-withdrawing effect of the
and the influence of the heterocyclic ring are key determinants of the chemical shifts.[3]
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Predicted 'H NMR (400 MHz, CDCls):

« Aromatic Protons (8 6.8-7.5 ppm): Three signals are expected in the aromatic region. The proton at C6 (ortho to the bromine) will likely be a double
proton at C8 (para to the bromine) will also be a doublet, and the proton at C7 will be a triplet or doublet of doublets, coupled to both H6 and H8.

« Methylene Protons (& 4.2-4.4 ppm, C2-Hz2): The two protons on the carbon adjacent to the oxygen (C2) are expected to appear as a triplet.

* Methylene Protons (6 2.7-2.9 ppm, C4-Hz): The protons on the benzylic carbon (C4) will likely be a triplet.

* Methylene Protons (& 1.9-2.1 ppm, C3-Hz2): The protons at C3, coupled to both C2 and C4 protons, will appear as a multiplet, likely a pentet or sext
Predicted 3C NMR (100 MHz, CDCls):

« Aromatic Carbons (& 110-160 ppm): Six distinct signals are expected. The carbon bearing the bromine (C5) will be significantly shifted. The carbon
attached to the oxygen (C8a) will be downfield.

« Aliphatic Carbons (6 20-70 ppm): Three signals corresponding to C2, C3, and C4 are expected in the upfield region.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by vibrations corresponding to the aromatic and aliphatic C-H bonds, the C-O ether linkage, and the C-Br bond

Predicted Key IR Absorptions (ATR):

Wavenumber (cm~—?) Intensity Assignment

3000-2850 Medium-Strong C-H (sp?) stretching (aliphatic CHz2)
~3050 Medium-Weak C-H (sp?) stretching (aromatic C-H)
1600-1450 Medium-Strong C=C aromatic ring stretching
1250-1200 Strong Aryl-O stretching (asymmetric)
1050-1000 Strong Aryl-O stretching (symmetric)

| 600-500 | Medium-Strong | C-Br stretching |

Mass Spectrometry (MS)

Mass spectrometry using electron ionization (El) will show a characteristic isotopic pattern for the molecular ion due to the presence of bromine (7°Br
isotopes in ~1:1 ratio).[5]

Predicted Key MS Fragments (El):

m/z (mass-to-charge) Proposed Fragment Notes

Molecular ion peak, showing the characteristic
212/214 [M]*+ .

bromine isotope pattern.
133 [M - Br]* Loss of the bromine atom.

| 105 | [C7HsO]* | Fragmentation of the chroman ring. |

Reactivity and Synthetic Applications

5-Bromochroman is primarily valued as a synthetic intermediate.[1] Its utility stems from the reactivity of the C-Br bond, which allows for the introduc
new functional groups onto the aromatic core via transition-metal-catalyzed cross-coupling reactions.
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The Carbon-Bromine Bond: The Center of Reactivity

The C(sp?)-Br bond at the 5-position is the molecule's primary reactive site for synthetic transformations. Its reactivity is comparable to other aryl bron
and is suitable for a range of palladium- or nickel-catalyzed reactions. The general order of halide reactivity in such couplings is | > Br > CI, making 5-
Bromochroman a reliable and moderately reactive substrate.[6]

Palladium-Catalyzed Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry for forming C-C bonds. 5-Bromochroman is an excellent candidate for
reaction.[7][8]

Diagram: Predicted Suzuki-Miyaura Coupling Pathway
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Caption: Generalized catalytic cycle for the Suzuki-Miyaura coupling of 5-Bromochroman.

Experimental Protocols

The following sections provide detailed, generalized methodologies for the synthesis, analysis, and application of 5-Bromochroman. These protocols
based on established procedures for analogous compounds and should be adapted and optimized for specific laboratory conditions.

Proposed Synthesis of 5-Bromochroman

A plausible synthetic route to 5-Bromochroman involves the cyclization of a suitable precursor, such as 3-(3-bromophenoxy)propan-1-ol, under acidi
conditions (e.g., intramolecular Friedel-Crafts-type reaction).

Diagram: Proposed Synthetic Workflow
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Start:
3-(3-bromophenoxy)propan-1-ol

Step 1: Acid-Catalyzed Cyclization
Reagent: Polyphosphoric Acid (PPA) or H2SO4
Conditions: Heat (e.g., 80-100°C)

\

Step 2: Workup
Quench with ice water
Neutralize with aq. NaHCOs3
\

Step 3: Extraction
Solvent: Ethyl Acetate or DCM
\

Step 4: Purification
Technique: Flash Column Chromatography
(Silica Gel)

Product:
5-Bromochroman

Click to download full resolution via product page
Caption: A logical workflow for the proposed synthesis of 5-Bromochroman.
Step-by-Step Protocol:
* Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-(3-bromophenoxy)propan-1-ol (1.0 eq).
o Cyclization: Carefully add polyphosphoric acid (PPA) or concentrated sulfuric acid (approx. 10 eq by weight) to the flask.
« Heating: Heat the reaction mixture to 80-100°C and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).
» Workup: Cool the mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring.
« Neutralization: Slowly neutralize the acidic solution by adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.
« Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate or dichloromethane (3 x volume of aqueous layer).
« Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na2S0Qa4), filter, and concentrate under reduced pressul

« Purification: Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to afford pure 5-Bromoc

Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol outlines a representative procedure for the coupling of 5-Bromochroman with an arylboronic acid.[7]

* Reagent Preparation: In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 5-Bromochroman (1.0 eq), the desired arylb
acid (1.2-1.5 eq), a palladium catalyst (e.g., Pd(PPhs)s4, 2-5 mol%), and a base (e.g., K2COs or Cs2C0Os3, 2.0-3.0 eq).

« Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane/water or toluene/ethanol/water.

» Reaction: Heat the mixture to reflux (typically 80-100°C) and stir for 4-16 hours, monitoring by TLC or GC-MS for the disappearance of the starting
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« Workup: Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

« Purification: Wash the combined organic layers with brine, dry over anhydrous Na=SOzu, filter, and concentrate. Purify the residue by flash column
chromatography to yield the 5-aryl-chroman product.

Protocol: Acquisition of Spectroscopic Data

The following are generalized protocols for obtaining the analytical data needed to characterize 5-Bromochroman.[2]
NMR Spectroscopy:

* Sample Preparation: Dissolve 5-10 mg of 5-Bromochroman in ~0.6 mL of deuterated chloroform (CDCIs) in a clean NMR tube. Add a small amoui
tetramethylsilane (TMS) as an internal standard (0 ppm).

» Data Acquisition: Acquire H and 13C NMR spectra on a high-resolution spectrometer (e.g., 400 MHz). For 23C NMR, a proton-decoupled experimer
standard.

IR Spectroscopy:

« Sample Preparation: Place a small drop of neat 5-Bromochroman liquid directly onto the crystal of an FTIR spectrometer equipped with an Attenu
Total Reflectance (ATR) accessory.

« Data Acquisition: Record a background spectrum of the clean, empty ATR crystal. Acquire the sample spectrum, typically co-adding 16 to 32 scans
range of 4000-400 cm—2,

Mass Spectrometry (GC-MS):
« Sample Preparation: Prepare a dilute solution of 5-Bromochroman in a volatile organic solvent like dichloromethane or ethyl acetate.

« Data Acquisition: Inject the sample into a GC-MS system. The compound will be separated on the GC column and subsequently ionized (typically t
electron ionization) and analyzed by the mass spectrometer.

Conclusion and Future Outlook

5-Bromochroman stands as a versatile yet under-characterized building block. This guide provides a comprehensive, albeit largely predictive, overv
chemical properties, grounded in established principles of organic chemistry. The true potential of this molecule will be fully realized as more researct
synthesize, characterize, and employ it in the creation of hovel compounds. The protocols and data presented herein serve as a foundational resourc
facilitate and inspire such work, particularly in the fields of medicinal chemistry and materials science where the chroman scaffold continues to be of i
interest.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and advanced chemicals, Hast

empowering scientists and researchers to drive progress in science and industry. Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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